Cas no 52076-47-8 (Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)-)

• Product Name: Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)-
• CAS No: 52076-47-8
• MF: C₁₃H₂₀BrNO₂S
• MW: 334.272401809692
• CID: 1575504
• Update Time: 2024-08-24

Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-bromo-2-(1-methylethyl)-5-(2-methylpropyl)-

• Inchi： 1S/C13H20BrNO2S/c1-8(2)5-10-6-13(18(15,16)17)11(9(3)4)7-12(10)14/h6-9H,5H2,1-4H3,(H2,15,16,17)
• InChI Key： FNOAYWONLFXKNX-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(CC(C)C)=C(Br)C=C1C(C)C

Computed Properties

• Exact Mass: 333.0399

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 434.1±55.0 °C(Predicted)
• PSA: 60.16
• pka: 10.02±0.60(Predicted)